Cas no 5048-19-1 (5-Hexenenitrile)

• Product Name: 5-Hexenenitrile
• CAS No: 5048-19-1
• MF: C₆H₉N
• MW: 95.1423614025116
• MDL: MFCD00067056
• CID: 374943
• PubChem ID: 123222
• Update Time: 2025-10-25

5-Hexenenitrile Chemical and Physical Properties

Names and Identifiers

• 5-Hexenenitrile
• hex-5-enenitrile
• 5-Cyano-1-pentene
• AKOS009157709
• 4-Pentenyl cyanide
• J-640295
• 5048-19-1
• J-800299
• hex-1-ene-6-nitrile
• D90957
• EN300-139487
• MFCD00067056
• DTXSID50198502
• 5-Hexenenitrile, 95%
• H0836
• FT-0620447

• MDL： MFCD00067056
• Inchi： 1S/C6H9N/c1-2-3-4-5-6-7/h2H,1,3-5H2
• InChI Key： UNAQSRLBVVDYGP-UHFFFAOYSA-N
• SMILES： N#CCCCC=C
• BRN： 1739773

Computed Properties

• Exact Mass: 95.07350
• Monoisotopic Mass: 95.073499
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 3
• Complexity: 85.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.4
• Topological Polar Surface Area: 23.8

Experimental Properties

• Color/Form: colorless liquid
• Density: 0.837 g/mL at 25 °C(lit.)
• Melting Point: The[The{"Boiling point": "162 ° C"}The]The
• Boiling Point: 162°C
• Flash Point: Fahrenheit: 104 ° f
  Celsius: 40 ° c
  
• Refractive Index: n20/D 1.427(lit.)
• Water Partition Coefficient: Insoluble in water. Soluble in alcohol.
• PSA: 23.79000
• LogP: 1.86628
• Solubility: Uncertain
• Merck: [ { "flash point(Degrees Celsius)": "41°C(lit.)" } ]
• Sensitiveness: The[The{"Boiling point": "162 ° C"}The]The
• Vapor Pressure: 2.5±0.3 mmHg at 25°C

5-Hexenenitrile Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Warning
• Hazard Statement： H226-H301+H311+H331
• Warning Statement： P210-P233-P240-P241+P242+P243-P261-P264-P270-P271-P280-P301+P310+P330-P302+P352+P312+P361+P364-P304+P340+P311-P370+P378-P403+P233-P405-P501
• Hazardous Material transportation number：UN 1993 3/PG 1
• WGK Germany：3
• Hazard Category Code： 37/38
• Safety Instruction： S16-S26-S36
• RTECS：[ { "flash point(Degrees Celsius)": "41°C(lit.)" } ]
• Hazardous Material Identification：
• Packing Group：II
• Hazard Level：6.1
• HazardClass：6.1
• PackingGroup：III
• Safety Term：6.1
• Packing Group：II
• Risk Phrases：R37/38
• Storage Condition：The[The{"Boiling point": "162 ° C"}The]The

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Nitriles
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Organic cyanides Nitriles
• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides

Additional information on 5-Hexenenitrile

5-Hexenenitrile (CAS No. 5048-19-1): A Comprehensive Overview

5-Hexenenitrile, also known as cis-5-hexenenitrile, is an organic compound with the chemical formula C6H9NO. It belongs to the family of nitriles and is characterized by its unsaturated structure, containing a double bond between the fifth and sixth carbon atoms. This compound is widely recognized in the chemical industry for its versatile applications and unique chemical properties. The CAS Registry Number 5048-19-1 is an identifier assigned to this compound by the Chemical Abstracts Service, ensuring its precise identification in scientific literature and industrial contexts.

The synthesis of 5-Hexenenitrile typically involves the reaction of propargyl alcohol with acrylonitrile under specific catalytic conditions. This reaction pathway highlights the importance of nitriles as intermediates in organic synthesis. Recent advancements in catalytic chemistry have enabled more efficient and environmentally friendly methods for producing 5-Hexenenitrile, reducing energy consumption and minimizing byproducts. These innovations are particularly significant in the context of global efforts to transition toward sustainable chemical manufacturing practices.

One of the most notable applications of 5-Hexenenitrile is in the production of adiponitrile, a key precursor for nylon production. The conversion of 5-Hexenenitrile to adiponitrile involves a hydrogenation step, which has been optimized in recent years to enhance yield and selectivity. This improvement has directly contributed to the scalability of nylon production, meeting the growing demand for synthetic fibers in various industries, including textiles, automotive, and electronics.

Moreover, 5-Hexenenitrile has found niche applications in specialty chemicals and materials science. For instance, it serves as a valuable intermediate in the synthesis of certain pharmaceutical compounds and agrochemicals. Recent studies have explored its potential as a building block for constructing complex organic molecules with tailored functionalities, leveraging its reactivity under specific reaction conditions.

In terms of physical properties, 5-Hexenenitrile is a colorless liquid with a characteristic odor. Its boiling point is approximately 77°C at standard atmospheric pressure, making it suitable for processes that require moderate thermal stability. The compound is slightly soluble in water but mixes well with organic solvents such as dichloromethane and diethyl ether, facilitating its use in various chemical reactions.

From a safety standpoint, handling 5-Hexenenitrile requires adherence to standard laboratory practices due to its volatility and potential irritant effects. Proper ventilation and personal protective equipment are recommended when working with this compound to ensure occupational safety.

Recent research has also delved into the environmental impact of 5-Hexenenitrile and its degradation pathways. Studies indicate that it undergoes biodegradation under aerobic conditions, albeit at a slower rate compared to other nitriles. Efforts are ongoing to develop more effective bioremediation strategies for compounds like 5-Hexenenitrile, particularly in industrial settings where their release into the environment must be minimized.

In conclusion, 5-Hexenenitrile (CAS No. 5048-19-1) stands as a critical intermediate in organic synthesis, with applications spanning from polymer production to specialty chemicals. Its continued relevance is bolstered by advancements in synthetic methodologies and an increasing focus on sustainable chemical processes. As research progresses, further innovations are expected to expand its utility while addressing environmental considerations associated with its use.